5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid

• Molecular Formula: C14H27NO5
• Molecular Weight: 289.37 g/mol
• SMILES: CCCOCC(CCNC(=O)OC(C)(C)C)CC(=O)O
• InChI: InChI=1S/C14H27NO5/c1-5-8-19-10-11(9-12(16)17)6-7-15-13(18)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,15,18)(H,16,17)
• InChIKey: SZWOEKOYMXDURA-UHFFFAOYSA-N

Boc-Amino Acid Building Block Procurement Guide

5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid (CAS 2060045-44-3) is a bifunctional, racemic amino acid derivative that combines a base-stable tert-butoxycarbonyl (Boc) protecting group with a lipophilic propoxymethyl side chain on a pentanoic acid backbone [1]. With a molecular weight of 289.37 g/mol and a computed XLogP3 of 1.8, this compound occupies a distinct physicochemical space relative to its closest in-class analogs, making it a strategic intermediate for peptide synthesis and medicinal chemistry programs where orthogonal deprotection and tailored lipophilicity are required [1][2].

Boc group enables acid-labile orthogonal deprotection

Propoxymethyl side chain defines lipophilicity for extraction and chromatography control

Racemic backbone supports diastereomeric resolution studies

• [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia.com. CAS No. 2060045-44-3: 5-{(tert-Butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source

Generic Substitution Risks for Boc-Amino Acid Procurement

Substituting 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid with another Boc-protected amino acid or a different N-protected propoxymethyl pentanoic acid variant can alter reaction kinetics, phase-transfer behavior, and final product purity. The Boc group enables acid-labile deprotection orthogonal to hydrogenolytic Cbz removal, while the n-propoxy chain confers a defined XLogP3 of 1.8 that differs from the isopropoxy (XLogP3 1.7) and Cbz (XLogP3 2.3) analogs [1]. Even small lipophilicity shifts can affect coupling efficiency, intermediate solubility, and chromatographic retention times in multi-step syntheses, making uncontrolled substitution a direct procurement risk [1][2].

Property

Target Compound

Analog Risk

Protecting Group

Boc (acid-labile)

Cbz analog may undergo premature hydrogenolysis

Side Chain

n-Propoxy (linear)

Isopropoxy analog alters lipophilicity and phase-transfer behavior

Lipophilicity Profile

Reported intermediate XLogP3

Small lipophilicity shifts may affect coupling efficiency and chromatographic retention

• [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia.com. Comparative physicochemical data for CAS 2060045-44-3, 2059971-61-6, and 2060024-33-9. Accessed 2026-05-01. View Source

Differentiation Evidence vs. Closest Analogs

Lipophilicity: Boc-Propoxy vs. Isopropoxy and Cbz Analogs

The target compound exhibits a computed XLogP3 of 1.8, which is intermediate between the more polar Boc-isopropoxy analog (XLogP3 1.7) and the more lipophilic Cbz-propoxy analog (XLogP3 2.3) [1][2][3]. This 0.1-unit increase over the isopropoxy variant and 0.5-unit decrease relative to the Cbz analog provide a measurable lipophilicity window that influences organic-phase solubility and reverse-phase HPLC retention.

Lipophilicity: Boc-Propoxy vs. Analogs

Data to verify

XLogP3 1.8 (target) vs 1.7 (isopropoxy) vs 2.3 (Cbz)

+0.1 / -0.5

Supports lipophilicity-driven purification design

Computed values; consistent method across compounds

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.8
Comparator Or Baseline	Boc-isopropoxy analog (XLogP3 = 1.7); Cbz-propoxy analog (XLogP3 = 2.3)
Quantified Difference	ΔXLogP3 = +0.1 vs. isopropoxy; ΔXLogP3 = -0.5 vs. Cbz
Conditions	Computed by XLogP3 3.0 software; identical calculation method across all three compounds

Why This Matters

This lipophilicity difference directly affects partitioning in liquid-liquid extractions and reverse-phase chromatography, enabling predictable purification behavior distinct from the nearest analogs.

• [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia.com. CAS No. 2059971-61-6: 5-{(tert-Butoxy)carbonylamino}-3-(propan-2-yloxy)methylpentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source
• [3] Kuujia.com. CAS No. 2060024-33-9: 5-{(Benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source

Molecular Weight and Atom Economy: Boc vs. Cbz

The Boc-propoxy target compound has a molecular weight of 289.37 g/mol, which is 34.01 g/mol lower than the Cbz-propoxy analog (323.38 g/mol) [1][2]. The lower mass, combined with two fewer heavy atoms (20 vs. 23), improves atom economy in fragment-based coupling strategies and reduces the mass burden in multi-step sequences requiring subsequent deprotection.

Molecular Weight: Boc vs. Cbz

Data to verify

289.37 g/mol (target) vs 323.38 g/mol (Cbz)

−34.01 g/mol (−10.5%)

May improve atom economy in scale-up synthesis

Exact mass computed; PubChem data

Evidence Dimension	Molecular weight
Target Compound Data	289.37 g/mol
Comparator Or Baseline	Cbz-propoxy analog: 323.38 g/mol
Quantified Difference	-34.01 g/mol (-10.5%)
Conditions	Exact mass computed by PubChem 2.1; C17H25NO5 vs. C14H27NO5

Why This Matters

For procurement in scale-up syntheses, the lower molecular weight translates to reduced raw material cost per mole of active intermediate and higher gravimetric efficiency.

• [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia.com. CAS No. 2060024-33-9: 5-{(Benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source

Conformational Flexibility: Propoxy vs. Isopropoxy Analogs

The target compound contains 11 rotatable bonds, one more than the Boc-isopropoxy analog (10 rotatable bonds), due to the linear n-propoxy chain [1][2]. This increased flexibility can be advantageous when the intermediate must adopt specific conformations for enzyme binding or for crystallization of diastereomeric salts during chiral resolution.

Conformational Flexibility

Data to verify

11 rotatable bonds (target) vs 10 (isopropoxy)

+1 rotatable bond

Additional conformational degree of freedom for molecular recognition

Computed by Cactvs algorithm

Evidence Dimension	Rotatable bond count
Target Compound Data	11 rotatable bonds
Comparator Or Baseline	Boc-isopropoxy analog: 10 rotatable bonds
Quantified Difference	+1 rotatable bond (+10%)
Conditions	Computed by Cactvs 3.4.6.11; identical algorithm for both compounds

Why This Matters

The extra rotatable bond provides a measurable conformational degree of freedom that can be exploited in structure-based design without altering the protecting group strategy.

• [1] PubChem. Compound Summary for CID 137702703: 5-{[(Tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia.com. CAS No. 2059971-61-6: 5-{(tert-Butoxy)carbonylamino}-3-(propan-2-yloxy)methylpentanoic acid. Product technical datasheet. Accessed 2026-05-01. View Source

Boiling Point: Propoxy vs. Isopropoxy and Cbz Analogs

The predicted boiling point of the Boc-propoxy target compound is 441.9 ± 40.0 °C, compared to 436.4 ± 40.0 °C for the Boc-isopropoxy analog and 514.8 ± 50.0 °C for the Cbz-propoxy analog [1][2][3]. The 5.5 °C higher boiling point relative to the isopropoxy variant suggests marginally lower volatility, while the 72.9 °C lower boiling point versus the Cbz analog indicates significantly easier distillative removal or drying under reduced pressure.

Boiling Point Comparison

Data to verify

441.9±40°C (target) vs 436.4±40°C (isopropoxy) vs 514.8±50°C (Cbz)

+5.5°C / −72.9°C

Guides vacuum distillation parameter selection

Predicted values; consistent method

Evidence Dimension	Predicted boiling point
Target Compound Data	441.9 ± 40.0 °C
Comparator Or Baseline	Boc-isopropoxy: 436.4 ± 40.0 °C; Cbz-propoxy: 514.8 ± 50.0 °C
Quantified Difference	+5.5 °C vs. isopropoxy; -72.9 °C vs. Cbz
Conditions	Predicted values; consistent computational method across all three entries

Why This Matters

The boiling point differential provides practical guidance for selecting vacuum distillation parameters and assessing thermal robustness during long-term storage.

• [1] Kuujia.com. CAS No. 2060045-44-3: 5-{(tert-Butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Experimental Properties section. Accessed 2026-05-01. View Source
• [2] Kuujia.com. CAS No. 2059971-61-6: 5-{(tert-Butoxy)carbonylamino}-3-(propan-2-yloxy)methylpentanoic acid. Experimental Properties section. Accessed 2026-05-01. View Source
• [3] Kuujia.com. CAS No. 2060024-33-9: 5-{(Benzyloxy)carbonylamino}-3-(propoxymethyl)pentanoic acid. Experimental Properties section. Accessed 2026-05-01. View Source

Optimal Procurement Scenarios for Boc-Amino Acid

Solid-Phase Synthesis with Orthogonal Boc/Cbz Deprotection

When a synthetic route demands an acid-labile Boc group that is fully orthogonal to hydrogenolytic Cbz deprotection, the target compound provides the required Boc stability under basic coupling conditions while offering an XLogP3 of 1.8 for predictable washing and cleavage steps, unlike the Cbz analog (XLogP3 2.3) which would be prematurely cleaved under hydrogenolysis [1].

Fragment-Based Drug Discovery: Controlled Lipophilicity

In fragment-based screening cascades where a fragment's logP must be precisely tuned to avoid non-specific binding, the 0.1-unit XLogP3 shift from the isopropoxy analog (1.7 to 1.8) provides a quantifiable lipophilicity increment without the 0.5-unit jump incurred by switching to the Cbz protecting group, enabling finer structure-activity relationship (SAR) exploration [1].

Multi-Gram Scale-Up: Atom Economy and Cost

For process chemistry groups scaling up to multi-gram or kilogram quantities, the 10.5% lower molecular weight of the Boc-propoxy compound versus the Cbz-propoxy analog directly reduces the mass of starting material required per mole, lowering procurement cost and waste disposal burden while maintaining the same propoxymethyl side-chain functionality [2].

Application

Selection Property

Validation Focus

Solid-phase synthesis with orthogonal Boc protection

Boc acid-labile orthogonal deprotection

Deprotection orthogonality under coupling conditions

Fragment-based SAR with controlled lipophilicity

Reported lipophilicity for SAR tuning

Lipophilicity–chromatography correlation

Multi-gram scale-up synthesis with reduced mass burden

Reduced molecular weight per mole

Procurement cost and waste reduction analysis

• [1] Kuujia.com. Comparative XLogP3 data for CAS 2060045-44-3, 2059971-61-6, and 2060024-33-9. Accessed 2026-05-01. View Source
• [2] PubChem. Molecular weight comparison: CID 137702703 vs. CID 137702712. National Center for Biotechnology Information. Accessed 2026-05-01. View Source